Cas no 305852-29-3 (ethyl 2-4-(morpholine-4-sulfonyl)benzamido-4-phenyl-1,3-thiazole-5-carboxylate)

• Product Name: ethyl 2-4-(morpholine-4-sulfonyl)benzamido-4-phenyl-1,3-thiazole-5-carboxylate
• CAS No: 305852-29-3
• MF: C₂₃H₂₃N₃O₆S₂
• MW: 501.575223207474
• CID: 6437163
• PubChem ID: 4277078
• Update Time: 2025-07-23

ethyl 2-4-(morpholine-4-sulfonyl)benzamido-4-phenyl-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-4-(morpholine-4-sulfonyl)benzamido-4-phenyl-1,3-thiazole-5-carboxylate
• MLS000374435
• SMR000242351
• ethyl 2-(4-(morpholinosulfonyl)benzamido)-4-phenylthiazole-5-carboxylate
• MLS003910453
• ETHYL 2-[4-(MORPHOLINE-4-SULFONYL)BENZAMIDO]-4-PHENYL-1,3-THIAZOLE-5-CARBOXYLATE
• ethyl 2-[(4-morpholin-4-ylsulfonylbenzoyl)amino]-4-phenyl-1,3-thiazole-5-carboxylate
• 305852-29-3
• HMS2612L22
• AKOS001010778
• CHEMBL1320785
• F0018-0111
• Oprea1_771548
• Z56768684

• Inchi： 1S/C23H23N3O6S2/c1-2-32-22(28)20-19(16-6-4-3-5-7-16)24-23(33-20)25-21(27)17-8-10-18(11-9-17)34(29,30)26-12-14-31-15-13-26/h3-11H,2,12-15H2,1H3,(H,24,25,27)
• InChI Key： UOFOMNYXNVWBRH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NC(C3C=CC=CC=3)=C(C(=O)OCC)S2)=O)=CC=1)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 501.10282781g/mol
• Monoisotopic Mass: 501.10282781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 800
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 152Ų

Additional information on ethyl 2-4-(morpholine-4-sulfonyl)benzamido-4-phenyl-1,3-thiazole-5-carboxylate

Introduction to Ethyl 2-4-(morpholine-4-sulfonyl)benzamido-4-phenyl-1,3-thiazole-5-carboxylate (CAS No. 305852-29-3)

Ethyl 2-4-(morpholine-4-sulfonyl)benzamido-4-phenyl-1,3-thiazole-5-carboxylate (CAS No. 305852-29-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a complex structural framework, which includes a thiazole core, benzamide functionalities, and a morpholine sulfonamide moiety. The unique arrangement of these structural elements imparts distinct chemical and biological properties, making it a subject of intense research interest.

The thiazole ring is a heterocyclic structure that plays a pivotal role in the biological activity of numerous pharmacologically relevant compounds. Thiazole derivatives are well-known for their antimicrobial, antifungal, and anti-inflammatory properties. In particular, the presence of the thiazole ring in Ethyl 2-4-(morpholine-4-sulfonyl)benzamido-4-phenyl-1,3-thiazole-5-carboxylate suggests potential therapeutic applications in the treatment of various infectious diseases and inflammatory conditions.

The benzamide moiety is another key structural feature that contributes to the biological activity of this compound. Benzamides are widely recognized for their role as bioactive molecules, exhibiting a broad spectrum of pharmacological effects. These include analgesic, anti-inflammatory, and anticonvulsant activities. The incorporation of a benzamide group into the molecular structure of Ethyl 2-4-(morpholine-4-sulfonyl)benzamido-4-phenyl-1,3-thiazole-5-carboxylate may enhance its interaction with biological targets, thereby increasing its efficacy.

The morpholine sulfonamide group further enriches the structural complexity of this compound. Morpholine derivatives are known for their versatility in medicinal chemistry, often serving as key pharmacophores in drug development. The sulfonamide functionality introduces additional polar interactions and hydrogen bonding capabilities, which can modulate the binding affinity and selectivity of the molecule towards its target proteins.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the structural and functional properties of Ethyl 2-4-(morpholine-4-sulfonyl)benzamido-4-phenyl-1,3-thiazole-5-carboxylate. These studies have highlighted the importance of the spatial arrangement of functional groups in determining the biological activity of the compound. Specifically, the orientation of the thiazole ring, benzamide moiety, and morpholine sulfonamide group appears to be critical for optimal binding to biological targets.

In vitro studies have demonstrated that Ethyl 2-4-(morpholine-4-sulfonyl)benzamido-4-phenyl-1,3-thiazole-5-carboxylate exhibits promising pharmacological activity. Notably, it has shown inhibitory effects on several enzymes and receptors implicated in various diseases. For instance, preliminary data suggest that this compound may inhibit the activity of cyclooxygenase (COX), an enzyme involved in inflammation and pain mediation. Additionally, it has demonstrated interactions with other therapeutic targets, including kinases and transcription factors.

The synthesis of Ethyl 2-4-(morpholine-4-sulfonyl)benzamido-4-phenyl-1,3-thiazole-5-carboxylate involves a multi-step organic synthesis process that requires careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriate precursors to form the thiazole ring, followed by functionalization with the benzamide and morpholine sulfonamide groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance reaction efficiency and selectivity.

The chemical stability of Ethyl 2-(morpholine-sulfonyl)benzamido-4-phenyl-1,,3-thiazole-5-carboxylate is another critical aspect that has been extensively studied. Stability tests under various conditions (e.g., temperature, humidity) have revealed that this compound exhibits good stability when stored under appropriate conditions. However, exposure to extreme environmental conditions may lead to degradation or decomposition.

In conclusion, Ethyl 2-(morprholinesulfonyl)benzamido_{^{> phenyli}}>1,^,3->thia>azole^{> carboxylat}e (CAS No._{>305852^{>29>–3>) is a structurally complex organic compound with significant potential in pharmaceutical applications. Its unique combination of functional groups imparts distinct chemical and biological properties that make it an attractive candidate for further research and development.}}